Methyl 3-oxobicyclo[2.2.1]hept-5-ene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-oxobicyclo[2.2.1]hept-5-ene-2-carboxylate is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.176. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzymatic Catalysis and Kinetic Resolution Methyl 3-oxobicyclo[2.2.1]hept-5-ene-2-carboxylate has been used in studies involving enzyme-catalyzed kinetic resolution. For example, Mamaghani and Alizadehnia (2002) explored the use of pig liver esterase (PLE) to resolve racemic mixtures of this compound, achieving high enantiomeric excesses (ee's) up to 98% (Mamaghani & Alizadehnia, 2002).
Characterization and Isolation Guideri and Ponticelli (2012) isolated and characterized methyl and benzyl derivatives of 3-oxobicyclo[2.2.1]hept-5-ene-2-carboxylate, studying their ring opening to produce thiosulfonates or methyl sulfides under specific conditions (Guideri & Ponticelli, 2012).
Synthesis Methods The synthesis of derivatives like 1-methyl-3-oxo-7-oxabicyclo[2.2.1]hept-5-en-2-carboxylic acid methyl ester has been described by researchers such as Aragão et al. (2005). Their work involved a regioselective Diels-Alder reaction and highlighted efficient methods for difficult reactions, like ketal hydrolysis (Aragão et al., 2005).
Applications in Polymer Synthesis Research by Okoroanyanwu et al. (1998) involved synthesizing alicyclic polymers using derivatives of this compound for photoresist materials in microlithography, demonstrating its utility in materials science (Okoroanyanwu et al., 1998).
Phosphorylation Studies Sousa et al. (2010) conducted studies on the phosphorylation of derivatives, providing insights into the reaction mechanisms and structural elucidation of the resultant compounds (Sousa et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-oxobicyclo[2.2.1]hept-5-ene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-12-9(11)7-5-2-3-6(4-5)8(7)10/h2-3,5-7H,4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVWCXQRRJNLPOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1C2CC(C1=O)C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.